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Compound of Interest

1,2-

Compound Name: Dilauroylphosphatidylethanolamin
e

CAS No.: 53695-34-4

Cat. No.: B1212042

Get Quote

Executive Summary

1,2-Dilauroyl-sn-glycero-3-phosphoethanolamine (DLPE) is a synthetic, saturated phospholipid

critical to the engineering of thermosensitive liposomes and lipid nanoparticles (LNPs). Unlike
its longer-chain counterparts (DPPE, DSPE) or unsaturated analogs (DOPE), DLPE occupies a
unigue thermodynamic niche:

o Core Phase Transition Temperature (
):29°C
* Physiological Relevance: This

sits precisely between typical storage temperatures (4°C) and physiological body
temperature (37°C).
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e Primary Application: Temperature-triggered cargo release and stabilizing PEG-lipid anchors
(DLPE-PEG) with faster dissociation rates than distearoyl systems.

This guide details the physicochemical mechanisms driving DLPE’s phase behavior,
experimental protocols for accurate

determination, and its strategic application in drug delivery systems.

Physicochemical Profile & Structure-Function
Analysis
Molecular Architecture

DLPE consists of a phosphoethanolamine headgroup linked to a glycerol backbone with two
saturated 12-carbon (lauric acid) chains.

Parameter Value

Full Chemical Name 1,2-dilauroyl-sn-glycero-3-phosphoethanolamine

Molecular Formula

Molecular Weight 579.75 g/mol

Lipid Class Glycerophospholipid (Saturated PE)
Headgroup Zwitterionic (Net neutral at pH 7.4)
Chain Type 12:0 (Lauric Acid)

The "Goldilocks" Phase Transition ()
The

of a lipid represents the reversible transition from an ordered Gel Phase (

) to a disordered Liquid Crystalline Phase (

)-
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e Below 29°C (Gel State): Acyl chains are fully extended and tightly packed in an all-trans
conformation. The membrane is rigid, limiting permeability and preventing cargo leakage.

e Above 29°C (Liquid Crystalline State): Acyl chains undergo trans-gauche isomerizations,
introducing kinks that increase fluidity and lateral diffusion. The membrane becomes
permeable, allowing for rapid drug release.

Mechanistic Contrast with Other PEs:
* vs. DOPE (

): DOPE is permanently fluid at room temperature and prone to forming inverted hexagonal (
) phases, making it fusogenic but unstable. DLPE is stable and lamellar at physiological pH.

e vs. DPPE (

): DPPE requires high temperatures to fluidize, making it unsuitable for mild hyperthermia
applications. DLPE fluidizes upon contact with the body.

Thermodynamics of the Phase Transition

Understanding the energy landscape of DLPE is crucial for formulation. Unlike DOPE, which
has a low-energy barrier to the non-bilayer Hexagonal 11 (

) phase, DLPE retains the lamellar bilayer structure well above its
due to the shorter chain length reducing the "cone" shape geometry.

Visualization: Comparative Phase Behavior

The following diagram contrasts the phase behavior of DLPE against the fusogenic helper lipid
DOPE.

Caption: Thermodynamic phase landscape of DLPE vs. DOPE. DLPE remains in the stable
lamellar liquid crystalline phase at body temperature, whereas DOPE transitions to the
destabilizing hexagonal phase.

Experimental Determination of
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Reliable measurement of

is essential for quality control (QC) of raw materials and formulated liposomes.

Method A: Differential Scanning Calorimetry (DSC)

DSC is the gold standard for determining the enthalpy (

) and cooperativity of the transition.

Protocol:

e Preparation: Hydrate DLPE film in HEPES buffer (10mM, pH 7.4) to a concentration of 1-5
mg/mL. Vortex above 35°C to ensure full hydration.

e Degassing: Degas samples under vacuum for 10 minutes to prevent bubble formation during
heating.

e Scan Parameters:
o Reference: Matching buffer.
o Scan Rate: 1°C/min (Slower rates yield higher resolution).
o Range: 10°C to 50°C.

e Analysis: The

is defined as the peak maximum of the endothermic transition.

o Expected Result: Sharp endothermic peak centered at 29.0 + 0.5°C.

Method B: Fluorescence Anisotropy (DPH Probe)

Useful for measuring microviscosity changes in formulated liposomes.

e Labeling: Incorporate 1,6-diphenyl-1,3,5-hexatriene (DPH) into the lipid bilayer at a 1:500
(probe:lipid) molar ratio.

o Measurement: Monitor fluorescence anisotropy (
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) while heating from 15°C to 45°C.

e Result: A sigmoidal drop in anisotropy occurs at

as the membrane fluidizes and the probe tumbles more freely.

Applications in Drug Delivery
Thermosensitive Liposomes (TSL)

DLPE is used to engineer "low-threshold” TSLs. By mixing DLPE with small amounts of DPPC
(Tm=41°C), researchers can fine-tune the release temperature to exactly 39-42°C for mild
hyperthermia cancer therapy.

e Mechanism: At

, the drug is retained. At

(induced by local heating), grain boundaries form between solid and fluid domains, causing
rapid cargo efflux.

Stealth LNP Anchors (DLPE-PEG)

In Lipid Nanoparticles (LNPs) for RNA delivery, the lipid-PEG conjugate controls circulation
time.

« Diffusivity: DLPE-PEG (C12) has a much faster "shedding" rate from the LNP surface than
DSPE-PEG (C18).

e Impact: Fast shedding of DLPE-PEG allows the LNP to become fusogenic sooner after
injection, potentially improving uptake in tissues that are reached quickly, or for "removable”
stealth layers.

Formulation Workflow: DLPE Liposomes

The following workflow ensures the unique

of DLPE is respected during manufacturing to prevent premature leakage or aggregation.
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Caption: Manufacturing workflow for DLPE liposomes. Processing must occur above 29°C to
ensure bilayer flexibility, while storage must be below 29°C to maintain integrity.

Troubleshooting & Stability

Issue Cause Solution

Store strictly at 4°C. DLPE is
Premature Leakage Storage temp > 25°C fluid at warm room

temperatures.

The extruder block must be
) ] ] heated to at least 35°C.
Aggregation during Extrusion Extruder temp < 29°C ) ]
Extruding DLPE in the gel

phase causes filter clogging.

PEs are prone to hydrolysis.
Hydrolysis High pH / Temp Use pH 7.4 buffers and avoid
prolonged heating >50°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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